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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed techniques and protocols for sectioning tissues

embedded in Paraplast Plus™, a paraffin embedding medium containing plastic polymers and

a small percentage of dimethyl sulfoxide (DMSO) for enhanced infiltration.[1][2][3] Adherence

to these guidelines will facilitate the generation of high-quality, thin, and continuous ribbons for

microscopic analysis.

Introduction to Paraplast Plus™
Paraplast Plus™ is a specialized embedding medium designed for rapid and efficient

infiltration of a wide range of biological tissues.[1][3] Its unique formulation, which includes

purified paraffin, plastic polymers, and 0.8% DMSO, offers several advantages over standard

paraffin waxes.[2][3] The presence of DMSO accelerates the penetration of the medium into

tissues, making it particularly suitable for large or dense specimens that are typically difficult to

process.[1][2] Paraplast Plus™ has a melting point of approximately 56°C and is capable of

producing sections as thin as 2 micrometers with excellent ribbon continuity.[1][4]

Data Presentation: Recommended Parameters
The following tables provide recommended parameters for sectioning tissues embedded in

Paraplast Plus™. These values are derived from a combination of manufacturer's

specifications and established histological best practices. Optimal parameters may vary

depending on tissue type, processing protocol, and microtome specifications.
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Table 1: Microtome and Sectioning Parameters

Parameter Recommended Value Notes

Section Thickness 2 - 5 µm

Paraplast Plus™ allows for thin

sectioning; adjust based on

tissue type and downstream

application.[1]

Microtome Blade High-profile disposable blades

Sharp, high-quality blades are

crucial for optimal results.

Change the blade frequently.

Clearance Angle 3 - 8 degrees

The optimal angle may vary

between microtomes and

blade types.

Cutting Speed Slow and consistent

A steady, even pace is

essential for producing uniform

ribbons and preventing chatter.

Block Temperature Cooled on a cold plate or ice

Chilling the block hardens the

paraffin, providing better

support for the tissue during

sectioning.[5]

Table 2: Water Bath Parameters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tedpella.com/Embedding_html/Tissue_Embedding_Media.aspx
https://www.med.upenn.edu/pcmd/histologycore-histologytips
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Value Notes

Water Bath Temperature 38 - 42°C

The ideal temperature is a few

degrees below the melting

point of the paraffin to allow for

proper flattening of the

sections without melting the

wax.[5] A temperature of 40°C

is often cited for Paraplast

sections.[6]

Water Type Distilled or deionized water

To prevent contaminants and

air bubbles from adhering to

the sections.

Additives Gelatin or other adhesives

Can be added to the water

bath to improve section

adhesion to slides, especially

for difficult tissues.

Experimental Protocols
Preparation of Paraplast Plus™ Blocks for Sectioning

Trimming: Carefully trim the Paraplast Plus™ block using a sharp razor blade. The leading

and trailing edges of the block face should be parallel to each other to facilitate ribbon

formation. Create a trapezoidal shape to the block face.

Cooling: Place the trimmed block on a cold plate or a tray of ice for 10-15 minutes before

sectioning.[5] This ensures the paraffin is sufficiently hard for cutting thin sections.

Microtome Setup and Sectioning
Blade Insertion: Securely clamp a new, sharp microtome blade into the holder. Ensure the

blade is free of any debris or paraffin residue.

Block Mounting: Mount the cooled Paraplast Plus™ block into the microtome chuck.
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Coarse Trimming: Advance the block towards the blade and begin taking thick sections (10-

15 µm) until the entire tissue surface is exposed.

Fine Sectioning: Set the desired section thickness (e.g., 4 µm). With a consistent and

smooth rotation of the handwheel, begin to cut sections. The sections should form a

continuous ribbon.

Ribbon Handling: Use a fine brush or forceps to guide the ribbon away from the blade as it is

being cut.

Floating and Mounting Sections
Transfer to Water Bath: Carefully transfer the section ribbon to the surface of the warm water

bath. The ribbon should spread out and flatten as wrinkles relax.

Separating Sections: If desired, use a fine needle or forceps to separate the ribbon into

individual sections or smaller segments.

Mounting on Slides: Bring a clean, labeled glass slide vertically up to the desired section

from underneath. As the slide is lifted out of the water, the section will adhere to its surface.

Drying: Place the slides on a slide warmer or in an oven at a temperature slightly below the

melting point of the Paraplast Plus™ (e.g., 50-55°C) to dry completely and ensure

adhesion.

Visualization of Workflows
Experimental Workflow for Sectioning
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Workflow for Sectioning Paraplast Plus™ Blocks

Block Preparation

Microtomy

Slide Preparation

Trim Block

Cool Block on Ice/Cold Plate

Mount Block in Microtome

Coarse Trim to Expose Tissue

Cut Thin Sections (Ribboning)

Float Ribbon on Water Bath

Mount Section onto Slide

Dry Slide

Click to download full resolution via product page

Caption: General workflow for sectioning Paraplast Plus™ blocks.
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Troubleshooting Flowchart

Troubleshooting Common Sectioning Issues with Paraplast Plus™

Wrinkled Sections Poor Ribboning Chatter (Thick/Thin Sections)

Problem Encountered

Is water bath temperature optimal (38-42°C)? Are block edges parallel? Is the block or blade securely clamped?

Adjust temperature Is the blade dull?

Change blade Is cutting speed too fast?

Decrease and maintain a steady cutting speed

Re-trim block Is the block sufficiently cooled?

Cool block for a longer duration Is the clearance angle correct?

Adjust clearance angle

Tighten all clamps Is the tissue particularly dense?

Re-orient block or use a surface softener Is the cutting speed too high?

Reduce cutting speed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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